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Compound of Interest

1-(5-(Piperidin-4-yl)indolin-1-
Compound Name:

yl)ethanone
CAS No.: 1522308-27-5
Cat. No.: B3242566

Get Quote

Part 1: Executive Summary & Chemical Identity

CAS 1522308-27-5 is a specialized heterocyclic building block used primarily in medicinal
chemistry for the synthesis of bioactive small molecules. Chemically identified as 1-(5-
(Piperidin-4-yl)indolin-1-yl)ethan-1-one, this compound features an N-acetylated indoline core
substituted at the 5-position with a piperidine ring.

This structural motif—combining a rigid bicyclic system (indoline) with a flexible, basic amine
(piperidine)—is a "privileged scaffold" in drug discovery. It is frequently employed to target G-
protein coupled receptors (GPCRS), particularly in the serotonergic (5-HT) and dopaminergic
families, as well as in kinase inhibitor design where the indoline mimics the adenine hinge-
binding region.

Chemical Profile Table[1]
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Specification

CAS Number

1522308-27-5

Chemical Name

1-(5-(Piperidin-4-yl)indolin-1-yl)ethan-1-one

Molecular Formula

C1sH20N20

Molecular Weight

244.33 g/mol

Core Scaffold

N-Acetyl Indoline + Piperidine

Physical State

Solid (typically off-white to pale yellow powder)

Solubility

Soluble in DMSO, Methanol, DCM; sparingly

soluble in water

Storage

Sealed, dry, 2-8°C (Hygroscopic potential)

Part 2: Market Landscape & Supplier Analysis

Unlike commodity chemicals, CAS 1522308-27-5 is a Tier 3 Research Chemical. This means it

is not produced in multi-tonnage bulk but is synthesized on-demand or stocked in small

guantities (mg to gram scale) by specialized catalog vendors.

Primary Suppliers

The following vendors have been verified to list this specific CAS in their active catalogs.

Supplier Catalog No. Stock Status Primary Region
Global Stock

ChemScene CS-0475627 ) USA/ China
(US/Asia)

BLDpharm BD00813389 In Stock China / Global

ChemicalBook (Aggregator) Varies by distributor Global

Chemikart AY24651 Inquiry India / Global

Procurement Strategy
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e Lead Time: For "In Stock” items, expect 1-2 weeks (customs clearance dependent). For
"Synthesis on Demand,” lead times typically extend to 4-6 weeks.

e Purity Requirements: Standard catalog purity is 298%. For biological assays (IC50/EC50
determination), re-purification to >99% via prep-HPLC is recommended to remove trace
metal catalysts (e.g., Pd from cross-coupling reactions).

Part 3: Pricing Analysis

Pricing for CAS 1522308-27-5 is volume-dependent and generally follows a "Request for
Quote" (RFQ) model due to its specialized nature. It is not a fixed-price commodity.[1][2]

imated Market Pricing (2025 . |

Quantit Estimated Price Unit Cost (A ) Not
uanti nit Cos rox. otes
i Range (USD) S

High premium for

100 mg $150 - $250 $2.00/mg )
small aliquots.
Standard research
1 gram $450 - $800 $600/g
scale.
Requires batch
10 grams $2,500 - $4,000 $300/g o
synthesis inquiry.
Custom
100 grams Inquiry Only <$150/g manufacturing

contract required.

Note: Prices fluctuate based on raw material costs (specifically the 5-bromoindoline and 4-

pyridineboronic acid precursors) and synthesis complexity.

Part 4: Technical Protocols & QC Workflow
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To ensure scientific integrity, every batch received must undergo a Self-Validating QC Protocol.
Do not rely solely on the Certificate of Analysis (CoA) provided by the vendor.

Identity Verification (H-NMR)

» Solvent: DMSO-d6 or CDCI3.
o Key Signals:
o Acetyl Group: Singlet ~2.1-2.2 ppm (3H).
o Indoline Core: Multiplets ~7.0-8.0 ppm (Aromatic protons).
o Piperidine Ring: Broad multiplets ~1.5-3.0 ppm (Aliphatic protons).

» Diagnostic: The N-acetyl peak is distinct and confirms the protection of the indoline nitrogen.

Purity Check (HPLC-UV)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters XBridge).
¢ Mobile Phase: Gradient 5% to 95% Acetonitrile in Water (+0.1% Formic Acid).
e Detection: 254 nm (Aromatic) and 210 nm (Amide bond).

o Acceptance Criteria: Single peak >98% area integration.

Solubility & Handling

e Stock Solution: Prepare 10 mM stock in 100% DMSO.
o Storage: Aliquot into single-use vials and store at -20°C to prevent freeze-thaw degradation.

o Stability: The acetyl group is stable, but the secondary amine on the piperidine is reactive.
Avoid exposure to aldehydes or acid chlorides unless intended for derivatization.

Part 5: Visualization (QC Workflow)
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The following diagram outlines the logical decision tree for validating the incoming chemical
supply.

Receive Shipment

CAS 1522308-27-5

Visual Inspection
(Color/Form)

'

Solubility Test
(DMSO/MeOH)

:

1H-NMR Verification
(Identity)

:

HPLC-UV Purity Check
(>98%7?)

Yes No (<90%) No (90-98%) \Re-test

Release to Inventory

Quarantine & Contact Supplier Recrystallization / Prep-HPLC

(Store -20°C)

Click to download full resolution via product page
Caption: Logical workflow for Quality Control (QC) upon receipt of CAS 1522308-27-5.

Part 6: References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemscene.com [chemscene.com]

2. echemi.com [echemi.com]

3. 16078-30-1|1-(Indolin-1-yl)ethanone|BLD Pharm [bldpharm.com]

¢ To cite this document: BenchChem. [Technical Guide: Supply Chain & Specification Analysis
of CAS 1522308-27-5]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3242566/docs#technical-guide-supply-chain-
specification-analysis-of-cas-1522308-27-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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